4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid
4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid
One of the isotopic labelled form of syringic acid and could be used in some biological studies.
Brand Name:
Vulcanchem
CAS No.:
84759-06-8
VCID:
VC0196553
InChI:
InChI=1S/C23H21N3O7S/c27-19(28)9-8-17(22(31)32)25-20(29)15-3-1-2-14(10-15)12-24-16-6-4-13(5-7-16)11-18-21(30)26-23(33)34-18/h1-7,10-11,17,24H,8-9,12H2,(H,25,29)(H,27,28)(H,31,32)(H,26,30,33)/b18-11-/t17-/m1/s1
SMILES:
C1=CC(=CC(=C1)CNC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula:
C9H4O5D6
Molecular Weight:
204.21
4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid
CAS No.: 84759-06-8
Labelled Products
VCID: VC0196553
Molecular Formula: C9H4O5D6
Molecular Weight: 204.21
Purity: 95% by HPLC; 98% atom D
| CAS No. | 84759-06-8 |
|---|---|
| Product Name | 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid |
| Molecular Formula | C9H4O5D6 |
| Molecular Weight | 204.21 |
| Standard InChI | InChI=1S/C23H21N3O7S/c27-19(28)9-8-17(22(31)32)25-20(29)15-3-1-2-14(10-15)12-24-16-6-4-13(5-7-16)11-18-21(30)26-23(33)34-18/h1-7,10-11,17,24H,8-9,12H2,(H,25,29)(H,27,28)(H,31,32)(H,26,30,33)/b18-11-/t17-/m1/s1 |
| Standard InChIKey | YITBSJALJWUAQA-LVSMMTLPSA-N |
| SMILES | C1=CC(=CC(=C1)CNC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)C(=O)NC(CCC(=O)O)C(=O)O |
| Boiling Point | 379.5±42.0 °C at 760 mmHg |
| Density | 1.3±0.1 g/cm3 |
| Description | One of the isotopic labelled form of syringic acid and could be used in some biological studies. |
| Purity | 95% by HPLC; 98% atom D |
| Related CAS | 530-57-4 (unlabelled) |
| Synonyms | (2R)-2-[[3-[[4-[(Z)-(2,4-dioxothiazolidin-5-ylidene)methyl]anilino]methyl]benzoyl]amino]pentanedioic acid; N-({3-[({4-[(Z)-(2,4-Dioxo-1,3-Thiazolidin-5-Ylidene)methyl]phenyl}amino)methyl]phenyl}carbonyl)-D-Glutamic Acid; VSV |
| Tag | Benzoic Acid Impurities |
| Last Modified | Aug 20 2021 |
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